Cas no 1182438-31-8 (4-(2,2-Difluoroethyl)-3,4-dihydro-2H-1,4-benzothiazin-6-amine)

4-(2,2-Difluoroethyl)-3,4-dihydro-2H-1,4-benzothiazin-6-amine is a fluorinated benzothiazine derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a difluoroethyl group, which may enhance metabolic stability and bioavailability compared to non-fluorinated analogs. The amine functionality at the 6-position offers versatility for further derivatization, making it a valuable intermediate in drug discovery. The benzothiazine core contributes to its potential as a scaffold for bioactive compounds, particularly in targeting neurological or inflammatory pathways. This compound's unique combination of fluorine substitution and heterocyclic architecture may improve binding affinity and selectivity in therapeutic development.
4-(2,2-Difluoroethyl)-3,4-dihydro-2H-1,4-benzothiazin-6-amine structure
1182438-31-8 structure
Product Name:4-(2,2-Difluoroethyl)-3,4-dihydro-2H-1,4-benzothiazin-6-amine
CAS No:1182438-31-8
MF:C10H12F2N2S
MW:230.277487754822
MDL:MFCD12822717
CID:5176988
PubChem ID:61038389
Update Time:2025-05-24

4-(2,2-Difluoroethyl)-3,4-dihydro-2H-1,4-benzothiazin-6-amine Chemical and Physical Properties

Names and Identifiers

    • 4-(2,2-Difluoroethyl)-3,4-dihydro-2H-1,4-benzothiazin-6-amine
    • 4-(2,2-Difluoroethyl)-3,4-dihydro-2h-benzo[b][1,4]thiazin-6-amine
    • 2H-1,4-Benzothiazin-6-amine, 4-(2,2-difluoroethyl)-3,4-dihydro-
    • MDL: MFCD12822717
    • Inchi: 1S/C10H12F2N2S/c11-10(12)6-14-3-4-15-9-2-1-7(13)5-8(9)14/h1-2,5,10H,3-4,6,13H2
    • InChI Key: HCZOFOMWZCCHKP-UHFFFAOYSA-N
    • SMILES: S1C2C=CC(=CC=2N(CC(F)F)CC1)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 216
  • XLogP3: 2.5
  • Topological Polar Surface Area: 54.6

4-(2,2-Difluoroethyl)-3,4-dihydro-2H-1,4-benzothiazin-6-amine Pricemore >>

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Additional information on 4-(2,2-Difluoroethyl)-3,4-dihydro-2H-1,4-benzothiazin-6-amine

4-(2,2-Difluoroethyl)-3,4-dihydro-2H-1,4-benzothiazin-6-amine: A Comprehensive Overview

CAS No. 1182438-31-8, commonly referred to as 4-(2,2-Difluoroethyl)-3,4-dihydro-2H-1,4-benzothiazin-6-amine, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzothiazines, which are known for their versatile structures and unique chemical properties. Recent studies have highlighted its role in drug discovery and material science, making it a subject of intense research interest.

The structure of 4-(2,2-Difluoroethyl)-3,4-dihydro-2H-1,4-benzothiazin-6-amine comprises a benzothiazine ring system with a difluoroethyl substituent at the 4-position and an amine group at the 6-position. This configuration imparts unique electronic and steric properties to the molecule, which are crucial for its reactivity and functionality. The presence of fluorine atoms in the difluoroethyl group introduces additional complexity to the molecule's electronic structure, enhancing its potential for use in advanced chemical reactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various routes. One notable method involves the coupling of appropriate benzothiazine derivatives with fluorinated alkyl halides under palladium-catalyzed conditions. This approach not only ensures high yields but also allows for precise control over the stereochemistry of the product. Such synthetic strategies are pivotal in scaling up production for industrial applications.

The application of CAS No. 1182438-31-8 extends across multiple domains. In pharmacology, it has been explored as a potential lead compound for developing novel drugs targeting specific biological pathways. Its ability to interact with various enzymes and receptors makes it a valuable tool in drug design and optimization processes. Additionally, its electronic properties render it suitable for use in organic electronics and optoelectronic devices.

In terms of toxicity and environmental impact, recent studies have focused on assessing the biodegradability and ecotoxicological effects of this compound. These studies are essential for ensuring its safe handling and disposal in industrial settings. Preliminary results indicate that while it exhibits moderate toxicity towards certain aquatic organisms, its environmental footprint can be minimized through proper waste management practices.

The future outlook for 4-(2,2-Difluoroethyl)-3,4-dihydro-2H-1,4-benzothiazin-6-amine is promising, with ongoing research exploring its potential in emerging fields such as green chemistry and sustainable materials development. Its unique combination of structural features positions it as a key player in advancing both academic research and industrial applications.

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